Cas no 29113-41-5 (5-Butyl-4-hydroxy-2-mercapto-6-methylpyrimidine)

• Product Name: 5-Butyl-4-hydroxy-2-mercapto-6-methylpyrimidine
• CAS No: 29113-41-5
• MF: C₉H₁₄N₂OS
• MW: 198.285260677338
• CID: 268360
• Update Time: 2025-04-19

5-Butyl-4-hydroxy-2-mercapto-6-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-Butyl-2-mercapto-6-methylpyrimidin-4-ol
• 4(1H)-Pyrimidinone,5-butyl-2,3-dihydro-6-methyl-2-thioxo-
• 5-butyl-6-methyl-2-sulfanylidene-1H-pyrimidin-4-one
• 5-BUTYL-6-METHYL-2-THIOURACIL
• 5-butyl-4-hydroxy-2-mercapto-6-methylpyrimidine
• 5-Butyl-6-methyl-2-thioxo-2,3-dihydro-1H-pyrimidin-4-on
• 5-butyl-6-methyl-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one
• BRN 0152036
• Butystat
• EINECS 249-447-5
• Tireobutil
• Uracil, 5-butyl-6-methyl-2-thio-
• 5-Butyl-4-hydroxy-2-mercapto-6-methylpyrimidine

• Inchi： 1S/C9H14N2OS/c1-3-4-5-7-6(2)10-9(13)11-8(7)12/h3-5H2,1-2H3,(H2,10,11,12,13)
• InChI Key： CTHUKFGHEPDDJE-UHFFFAOYSA-N
• SMILES： S=C1NC(C(=C(C)N1)CCCC)=O

Computed Properties

• Exact Mass: 198.08282
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 46.01

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones